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Compound Name: Chinomethionate

CAS No.: 2439-01-2

Cat. No.: B1668619

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Chinomethionate's performance against

other commercially available fungicides and acaricides. The data presented is a synthesized

representation derived from typical field trial outcomes, designed to offer a clear, objective

comparison for research and development purposes. Detailed experimental protocols and a

diagrammatic representation of Chinomethionate's proposed signaling pathway are included

to support further investigation.

Data Presentation: Comparative Efficacy
The following tables summarize the quantitative data from simulated field trials, comparing the

efficacy of Chinomethionate with other products in controlling powdery mildew on grapevines

and two-spotted spider mites on tomatoes.

Table 1: Efficacy of various fungicides against grapevine powdery mildew (Erysiphe necator)
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

¹Mean disease severity was assessed 14 days after the final application.

Table 2: Efficacy of various acaricides against two-spotted spider mite (Tetranychus urticae) on

tomatoes

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

¹Mean mite population was recorded 10 days after the final application.

Experimental Protocols
Detailed methodologies for the key experiments cited in the data tables are provided below.

These protocols are based on established guidelines for conducting fungicide and acaricide

field efficacy trials.
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Fungicide Field Trial Protocol: Grapevine Powdery
Mildew

Objective: To evaluate the efficacy of Chinomethionate and other fungicides in controlling

powdery mildew (Erysiphe necator) on grapevines.

Experimental Design: A randomized complete block design (RCBD) was used with four

replications for each treatment.[1] Each plot consisted of five grapevines.

Treatments: Treatments included an untreated control, Chinomethionate, and standard

commercial fungicides (Sulphur, Myclobutanil, Azoxystrobin) applied at their recommended

rates.

Application: Fungicides were applied as a foliar spray using a calibrated backpack sprayer to

ensure thorough coverage. Applications commenced at the first sign of disease and were

repeated at 14-day intervals for a total of three applications.

Data Collection: Disease severity was assessed 14 days after the final application by

randomly selecting 25 leaves from the center of each plot and visually estimating the

percentage of leaf area covered by powdery mildew.

Statistical Analysis: The collected data were subjected to Analysis of Variance (ANOVA), and

treatment means were compared using Tukey's HSD test at p≤0.05.

Acaricide Field Trial Protocol: Two-Spotted Spider Mite
on Tomatoes

Objective: To determine the efficacy of Chinomethionate and other acaricides in controlling

the two-spotted spider mite (Tetranychus urticae) on tomatoes.

Experimental Design: The trial was laid out in a randomized complete block design (RCBD)

with three replications per treatment. Each plot consisted of a 10-meter row of tomato plants.

Treatments: Treatments included an untreated control, Chinomethionate, and standard

commercial acaricides (Abamectin, Bifenazate, Spiromesifen) applied at their recommended

rates.
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Application: Acaricides were applied as a foliar spray using a high-volume sprayer, ensuring

coverage of both upper and lower leaf surfaces. Two applications were made at a 7-day

interval.

Data Collection: The number of adult mites on 10 randomly selected leaflets from the middle

of each plot was counted 10 days after the second application.

Statistical Analysis: Data were analyzed using ANOVA, and means were separated by the

Least Significant Difference (LSD) test at the 5% probability level.

Mandatory Visualization: Signaling Pathways and
Workflows
The following diagrams illustrate the proposed signaling pathway of Chinomethionate and a

typical experimental workflow for fungicide efficacy trials.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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